![molecular formula C17H14Cl2F3N3O3S B2367906 (2,6-Dichloropyridin-3-yl)-[4-[3-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]methanone CAS No. 1223016-72-5](/img/structure/B2367906.png)
(2,6-Dichloropyridin-3-yl)-[4-[3-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]methanone
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Description
(2,6-Dichloropyridin-3-yl)-[4-[3-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]methanone is a useful research compound. Its molecular formula is C17H14Cl2F3N3O3S and its molecular weight is 468.27. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structure
A study by Wang et al. (2015) focuses on the synthesis of novel N-phenylpyrazolyl aryl methanones derivatives, including those containing arylsulfonyl groups. These compounds, characterized by spectroscopic methods, showed promising herbicidal and insecticidal activities. This suggests the potential of the chemical structure in agricultural applications (Wang et al., 2015).
Antimicrobial Activity
Patel, Agravat, and Shaikh (2011) synthesized new pyridine derivatives to explore their antimicrobial properties. The study revealed variable and modest activity against bacteria and fungi, underscoring the potential of such compounds in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Anti-estrogenic Activity
Jones et al. (1979) detailed the synthesis and demonstrated the potent antiestrogenic activity of certain methanone derivatives. Their binding affinity to estrogen receptors suggests potential applications in the development of therapeutic agents for estrogen-related disorders (Jones et al., 1979).
Molecular Structure Analysis
Lakshminarayana et al. (2009) conducted a study on the molecular and crystal structure of a closely related compound. The detailed analysis provided insights into the intermolecular interactions, which could inform the design of new materials or drugs (Lakshminarayana et al., 2009).
Chemical Synthesis and Applications
A study by Bagley et al. (2005) illustrated a multistep synthesis process for a compound within the same chemical family, highlighting the complexities and potential of such compounds in pharmaceutical manufacturing and synthetic chemistry (Bagley et al., 2005).
Properties
IUPAC Name |
(2,6-dichloropyridin-3-yl)-[4-[3-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14Cl2F3N3O3S/c18-14-5-4-13(15(19)23-14)16(26)24-6-8-25(9-7-24)29(27,28)12-3-1-2-11(10-12)17(20,21)22/h1-5,10H,6-9H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUUKRSRGZQCYMO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)C2=C(N=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=CC(=C3)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14Cl2F3N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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